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Compound of Interest

Compound Name: Sanvar

Cat. No.: B611636

Disclaimer: Despite extensive research, specific information, user manuals, or technical
support documentation for an infusion pump explicitly branded as "Sanvar" could not be
located. The information provided below is based on general troubleshooting principles for
infusion pumps and may not be applicable to your specific device. It is crucial to consult the
official user manual and contact the manufacturer or your supplier for guidance on your
particular "Sanvar" infusion pump.

This technical support center is designed for researchers, scientists, and drug development
professionals who may encounter issues during their experiments using infusion pumps. The
following troubleshooting guides and frequently asked questions (FAQs) address common
problems in a question-and-answer format.

Frequently Asked Questions (FAQS)

Q1: The infusion pump is not turning on. What should | do?
Al:

o Check Power Source: Ensure the pump is properly plugged into a functioning electrical
outlet. If it is, try a different outlet to rule out a power supply issue.

o Battery Power: If you are operating on battery power, the battery may be depleted. Connect
the pump to an AC power source to charge the battery. Check for any visual indicators of
battery life on the pump's display.
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e Power Cord: Inspect the power cord for any signs of damage. A damaged cord should be
replaced immediately.

e Fuse: Some pumps have a fuse that may have blown. Refer to the user manual for the
location of the fuse and instructions on how to check and replace it.

Q2: The pump is displaying an "Occlusion” alarm. What does this mean and how can | fix it?

A2: An "Occlusion" alarm indicates a blockage in the infusion line that is preventing the fluid
from flowing freely.

e Check the Tubing: Carefully inspect the entire length of the infusion tubing for any kinks,
clamps that may be closed, or any other visible obstructions.

e Syringe/Bag: Ensure that the fluid source (syringe or bag) is not empty.

e Cannula/Needle: Check the insertion site to ensure the cannula or needle is not bent or
blocked.

o Pressure Settings: Some pumps allow for adjustable occlusion pressure settings. If the
setting is too sensitive for the viscosity of the fluid being infused, it may trigger a false alarm.
Consult your user manual to see if this is an adjustable parameter.

Q3: | see an "Air-in-Line" alarm. What steps should | take?
A3: This alarm is a critical safety feature to prevent air from being infused.

» Locate the Air Bubble: Carefully examine the infusion tubing to find the location of the air
bubble(s).

e Priming: If the air is near the fluid source, you may need to re-prime the line according to the
manufacturer's instructions to expel the air.

o Syringe Technique: If using a syringe, ensure that all air was properly expelled before
starting the infusion.

o Connections: Check all connection points in the infusion line to ensure they are tight and
secure, as loose connections can introduce air.
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Q4: The flow rate seems inaccurate. How can | troubleshoot this?
A4: Inaccurate flow rates can significantly impact experimental results.

o Correct Pump Settings: Double-check that the flow rate and total volume to be infused are
programmed correctly in the pump's settings.

o Syringe Size: Ensure that the correct syringe size is selected in the pump's settings, as the
pump's calculations are based on the diameter of the syringe.

o Mechanical Issues: Observe the pump's mechanical operation to see if the plunger is moving
smoothly and consistently. Any jerky movements could indicate a mechanical problem
requiring servicing.

Troubleshooting Guides

General Troubleshooting Workflow

This diagram outlines a general workflow for troubleshooting common infusion pump alarms.

Caption: General troubleshooting workflow for infusion pump alarms.

Logical Decision Tree for Infusion Errors

This diagram provides a logical path to follow when an infusion is not proceeding as expected.
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Caption: Decision tree for diagnosing infusion errors.

Quantitative Data Summary
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As no specific quantitative data for a "Sanvar" infusion pump was available, the following table

provides a general overview of typical specifications for modern infusion pumps. These values

are for illustrative purposes only and may not reflect the specifications of your device.

Parameter

Typical Range

Notes

Flow Rate Range

0.1 - 1500 mL/hr

Dependent on pump model

and syringe size.

Volume to be Infused (VTBI)

0.1-9999 mL

Bolus Rate

1-1500 mL/hr

Often programmable for rapid

administration.

KVO (Keep Vein Open) Rate

0.1 -5 mL/hr

A slow infusion rate to prevent

line clotting.

Occlusion Pressure

Low, Medium, High Settings

May correspond to specific
pressure ranges (e.g., 50-150
kPa).

Battery Life

4 - 8 hours @ 25 mL/hr

Varies significantly with

infusion rate and battery age.

Experimental Protocols

Detailed experimental protocols are highly specific to the research being conducted. However,

when using any infusion pump in a research setting, it is crucial to incorporate the following

steps into your protocol:

o Pump Calibration Verification: Before starting a critical experiment, verify the pump's

accuracy. This can be done by programming the pump to deliver a set volume of fluid (e.g.,

water) into a tared container on a calibrated scale. The weight of the delivered fluid can then

be used to calculate the actual volume delivered and compare it to the programmed volume.

o Syringe and Tubing Compatibility: Always use syringes and tubing that are specified as

compatible with your infusion pump model. Using incorrect consumables can lead to

inaccurate dosing and potential damage to the pump.
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» Priming Procedure: Detail the exact procedure for priming the infusion line to ensure it is free
of air bubbles before connecting to the experimental setup.

» Data Logging: Record all pump settings, including flow rate, duration, and any alarms that
occur during the experiment, in your experimental notes. This information is vital for
troubleshooting and ensuring the reproducibility of your results.

« To cite this document: BenchChem. [Technical Support Center: Sanvar Infusion Pump].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611636#sanvar-infusion-pump-troubleshooting]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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